Cas no 2137742-30-2 (2-Oxiranepropanol, α-(2-methoxyphenyl)-)

• Product Name: 2-Oxiranepropanol, α-(2-methoxyphenyl)-
• CAS No: 2137742-30-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5258165
• PubChem ID: 165439996
• Update Time: 2025-05-20

2-Oxiranepropanol, α-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranepropanol, α-(2-methoxyphenyl)-
• EN300-375876
• 1-(2-methoxyphenyl)-3-(oxiran-2-yl)propan-1-ol
• 2137742-30-2

• Inchi： 1S/C12H16O3/c1-14-12-5-3-2-4-10(12)11(13)7-6-9-8-15-9/h2-5,9,11,13H,6-8H2,1H3
• InChI Key： DSMNVZNRKKCKPW-UHFFFAOYSA-N
• SMILES： O1CC1CCC(C1=CC=CC=C1OC)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 351.8±22.0 °C(Predicted)
• pka: 14.36±0.20(Predicted)

Additional information on 2-Oxiranepropanol, α-(2-methoxyphenyl)-

2-Oxiranepropanol, α-(2-methoxyphenyl)- (CAS No. 2137742-30-2): An Overview of Its Structure, Properties, and Applications in Modern Research

2-Oxiranepropanol, α-(2-methoxyphenyl)- (CAS No. 2137742-30-2) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its distinctive epoxide functional group and a substituted phenyl ring, which contribute to its chemical reactivity and biological activity.

The molecular structure of 2-Oxiranepropanol, α-(2-methoxyphenyl)- consists of a three-membered epoxide ring attached to a propyl chain, with an α-substituted 2-methoxyphenyl group. The presence of the epoxide ring makes this compound highly reactive, allowing it to undergo a variety of chemical transformations such as ring-opening reactions, nucleophilic substitutions, and polymerization processes. These properties make it an attractive starting material for the synthesis of complex organic molecules and pharmaceutical intermediates.

In the realm of medicinal chemistry, 2-Oxiranepropanol, α-(2-methoxyphenyl)- has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of anti-inflammatory drugs, antiviral compounds, and anticancer agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of 2-Oxiranepropanol, α-(2-methoxyphenyl)--derived compounds that exhibited potent anti-inflammatory activity in vitro. These compounds were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential for treating inflammatory diseases.

Beyond its medicinal applications, 2-Oxiranepropanol, α-(2-methoxyphenyl)- has also found use in materials science. The epoxide functionality can be exploited to create cross-linked polymers with enhanced mechanical properties and thermal stability. A 2020 study in the Journal of Polymer Science demonstrated the synthesis of high-performance epoxy resins using 2-Oxiranepropanol, α-(2-methoxyphenyl)- as a key monomer. The resulting polymers exhibited excellent adhesion properties and resistance to chemical degradation, making them suitable for use in coatings, adhesives, and composite materials.

In organic synthesis, the versatility of 2-Oxiranepropanol, α-(2-methoxyphenyl)- is further highlighted by its ability to undergo selective transformations under mild conditions. Researchers have developed efficient methods for the ring-opening polymerization of this compound using various catalysts such as metal complexes and organocatalysts. A notable example is a 2019 study in the Tetrahedron Letters, which reported the use of a chiral Brønsted acid catalyst to achieve high enantioselectivity in the polymerization process. This approach has opened up new possibilities for the synthesis of chiral polymers with tailored properties for applications in chiral separations and asymmetric catalysis.

The physical properties of 2-Oxiranepropanol, α-(2-methoxyphenyl)-, including its boiling point, melting point, and solubility characteristics, are also important considerations for its practical applications. The compound is typically supplied as a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

Safety is always a critical aspect when working with chemical compounds. While 2-Oxiranepropanol, α-(2-methoxyphenyl)- is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring proper ventilation in the workspace, and disposing of waste materials according to local guidelines.

In conclusion, 2-Oxiranepropanol, α-(2-methoxyphenyl)- (CAS No. 2137742-30-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and therapeutic agents. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.